Cas no 139339-84-7 (Phosphonic acid,(1,6-dioxo-1,6-hexanediyl)bis- (9CI))

• Product Name: Phosphonic acid,(1,6-dioxo-1,6-hexanediyl)bis- (9CI)
• CAS No: 139339-84-7
• MF: C₆H₁₂O₈P₂
• MW: 274.102204322815
• CID: 152644
• PubChem ID: 126488
• Update Time: 2025-04-19

Phosphonic acid,(1,6-dioxo-1,6-hexanediyl)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,(1,6-dioxo-1,6-hexanediyl)bis- (9CI)
• (6-oxo-6-phosphonohexanoyl)phosphonic acid
• (1,6-dioxohexane-1,6-diyl)bis(phosphonic acid)
• AdBP
• Adipoylbisphosphonic acid
• Phosphonic acid, (1,6-dioxo-1,6-hexanediyl)bis-
• DTXSID10930440
• SCHEMBL9313913
• 139339-84-7

• Inchi： 1S/C6H12O8P2/c7-5(15(9,10)11)3-1-2-4-6(8)16(12,13)14/h1-4H2,(H2,9,10,11)(H2,12,13,14)
• InChI Key： KNDMIUZIFQENCC-UHFFFAOYSA-N
• SMILES： P(C(CCCCC(=O)P(=O)(O)O)=O)(=O)(O)O

Computed Properties

• Exact Mass: 274.00076
• Monoisotopic Mass: 274.00074133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.3
• Topological Polar Surface Area: 149Ų

Experimental Properties

• PSA: 149.2